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Cat. No.: B044879 Get Quote

Introduction

3,4-Dinitrobenzoic acid (CAS No: 528-45-0) is a nitroaromatic compound used as a

laboratory chemical and an intermediate in various synthetic processes.[1][2][3] With the

molecular formula C7H4N2O6 and a molecular weight of 212.12 g/mol , this off-white or yellow

crystalline solid presents several potential hazards that necessitate careful handling and a

thorough understanding of its safety profile.[1][2][4] This guide provides an in-depth overview of

the safety, hazards, and handling procedures for 3,4-Dinitrobenzoic acid, tailored for

researchers, scientists, and professionals in drug development.

Hazard Identification and GHS Classification
3,4-Dinitrobenzoic acid is classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1][5] The primary hazards are related to

irritation and acute toxicity if ingested.[1] The Globally Harmonized System (GHS) classification

is summarized below.

Table 1: GHS Hazard Classification for 3,4-Dinitrobenzoic Acid
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,
Oral

Category 4
GHS07
(Exclamation
Mark)

Warning
H302: Harmful
if swallowed[1]

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation[1]

[4][6]

Serious Eye

Damage/Eye

Irritation

Category 2

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation[1][4][6]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation[1][4]

| Germ Cell Mutagenicity | Category 2 | GHS08 (Health Hazard) | Warning | H341: Suspected of

causing genetic defects[4] |

Note: The GHS08 pictogram and H341 statement are based on aggregated notifications to the

ECHA C&L Inventory, where 10.9% of notifications included this classification.[4]

Precautionary Measures
A comprehensive set of precautionary statements is associated with the handling of 3,4-
Dinitrobenzoic acid. These are designed to minimize risk and ensure safe laboratory

practices.

Table 2: Key Precautionary Statements (GHS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrobenzoic-acid
https://www.tcichemicals.com/BE/en/sds/D0823_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrobenzoic-acid
https://www.tcichemicals.com/BE/en/sds/D0823_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC408700050&productDescription=3%2C4-DINITROBENZOIC+ACID+99+5G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrobenzoic-acid
https://www.benchchem.com/product/b044879?utm_src=pdf-body
https://www.benchchem.com/product/b044879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Precautionary Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][7]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[1][6]

P270
Do not eat, drink or smoke when using this

product.[8]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][6]

Response

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[7]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1][6]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][8]

Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[1][8]

P405 Store locked up.[1]

Disposal

| P501 | Dispose of contents/container to an approved waste disposal plant.[1][8] |

Physicochemical and Toxicological Data
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The physical properties of 3,4-Dinitrobenzoic acid are crucial for determining appropriate

storage and handling conditions. While comprehensive toxicological data is limited, the known

values are presented here.

Table 3: Physical, Chemical, and Toxicological Properties

Property Value

Physical State Solid, Yellow crystalline powder[1][9][10]

Melting Point 163 - 166 °C (325.4 - 330.8 °F)[1][5][10]

Flash Point 208.4 °C (estimate)[10]

Water Solubility 6.7 g/L (at 25 °C)[10]

Vapor Pressure 1.41 x 10⁻⁶ mm Hg[11]

Stability Stable under normal conditions.[1][6][9]

Incompatible Materials Strong oxidizing agents, Strong bases[1][9]

Hazardous Decomposition
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2)[1][9]

| Acute Toxicity | The toxicological properties of this substance have not been fully investigated.

[9] |

Experimental Protocols and Methodologies
The hazard classifications presented in this guide are derived from standardized tests. While

the specific laboratory reports for 3,4-Dinitrobenzoic acid are not publicly available, the

classifications are determined by methodologies outlined in guidelines such as those from the

Organisation for Economic Co-operation and Development (OECD).

Skin Irritation (Category 2): This classification is typically determined using OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion). The protocol involves applying the

substance to the skin of an animal model (historically, rabbits) and observing for signs of

erythema (redness) and edema (swelling) over a set period.
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Eye Irritation (Category 2): OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the

standard method. It involves applying the test substance to one eye of an animal and

observing for effects on the cornea, iris, and conjunctiva.

Acute Oral Toxicity (Category 4): Determined by methods like OECD Test Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure), which involves administering the substance to

fasted animals and observing for mortality and toxic effects to determine a lethal dose (LD50)

range.

Visualized Workflows and Relationships
To ensure safe handling and emergency preparedness, the following logical diagrams illustrate

key processes and relationships concerning the hazards of 3,4-Dinitrobenzoic acid.
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Risk Assessment & Planning
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Caption: Risk management workflow for 3,4-Dinitrobenzoic acid.
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Conditions to Avoid
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Caption: Reactivity and incompatibility profile.
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Incident Occurs
(Spill or Exposure)

Assess Situation
(Ensure scene is safe)

Personal Exposure?

Skin Contact:
Wash with soap & water for 15 min.

Remove contaminated clothing.

Yes (Skin)

Eye Contact:
Rinse with water for 15 min.

Remove contact lenses.

Yes (Eye)

Inhalation:
Move to fresh air.

Provide artificial respiration if needed.

Yes (Inhalation)

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Yes (Ingestion)

Evacuate & Isolate Area

No (Spill)

Seek Immediate
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Report Incident to Supervisor

Wear Appropriate PPE

Clean Up Spill:
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Click to download full resolution via product page

Caption: Emergency response flowchart for spills or exposure.
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Detailed Safety Procedures
6.1 Handling and Storage

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]

Avoid the generation and accumulation of dust.[9] Prevent contact with skin, eyes, and

clothing.[9] Do not ingest or inhale.[9] Wash hands thoroughly after handling.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[9]

Keep containers tightly closed when not in use.[1][9] The storage area should be locked up.

[1]

6.2 First Aid Measures In the event of exposure, immediate action is critical.

Table 4: First Aid Measures for 3,4-Dinitrobenzoic Acid

Exposure Route First Aid Instructions

Eye Contact

Rinse immediately and cautiously with
plenty of water for at least 15 minutes,
holding eyelids open. Remove contact
lenses if present and easy to do.
Continue rinsing. If eye irritation persists,
get medical advice/attention.[1][6]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. If skin irritation occurs, get medical

advice/attention.[1][6]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if you feel unwell.[1][9]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][9] |
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6.3 Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

appropriate foam.[1][9]

Specific Hazards: The substance may explode in a fire.[6] Thermal decomposition can

release irritating and toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO2).[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode, along with full protective gear.[1]

[9]

6.4 Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Evacuate unnecessary personnel. Avoid

breathing dust and prevent contact with skin and eyes.[1][7]

Cleanup: Sweep up the material and shovel it into a suitable, labeled container for disposal.

[1] Avoid raising dust. Do not let the chemical enter the environment.[1]

Conclusion
3,4-Dinitrobenzoic acid is a hazardous chemical that requires stringent safety protocols. The

primary risks include skin, eye, and respiratory irritation, as well as being harmful if swallowed.

[1] There is also a noted suspicion of mutagenicity.[4] Adherence to GHS guidelines, proper

use of personal protective equipment, and a comprehensive understanding of emergency

procedures are paramount for researchers and scientists. By following the detailed procedures

in this guide, professionals can mitigate the risks associated with the handling and use of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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